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Compound of Interest

Compound Name: 12-Methyltricosanoyl-CoA

Cat. No.: B15600533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed elucidation of the chemical structure of 12-Methyltricosanoyl-
CoA, a complex biomolecule significant in various metabolic pathways. The structure is broken

down into its constituent components to facilitate a comprehensive understanding.

Overview of 12-Methyltricosanoyl-CoA
12-Methyltricosanoyl-CoA is a long-chain fatty acyl-CoA. Such molecules are activated forms

of fatty acids, primed for metabolic processes like beta-oxidation or for incorporation into

complex lipids. The structure is comprised of two primary moieties: the fatty acyl group, which

in this case is 12-methyltricosanoyl, and the coenzyme A (CoA) molecule. These two are linked

by a high-energy thioester bond.

The 12-Methyltricosanoyl Group
The fatty acyl component of this molecule is derived from 12-methyltricosanoic acid. The key

features of this group are:

Tricosanoyl Chain: A saturated fatty acid chain consisting of 23 carbon atoms.

Methyl Group: A single methyl (-CH₃) group is attached to the 12th carbon atom of the

tricosanoyl chain. The numbering of the carbon chain begins with the carboxyl carbon as C1.
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The Coenzyme A Moiety
Coenzyme A (CoA) is a universal and essential coenzyme in all living organisms. It is a

complex molecule itself, composed of three distinct parts:

3'-Phosphoadenosine Diphosphate: This component consists of an adenine molecule linked

to a ribose sugar, which is phosphorylated at the 3' position and has a diphosphate group at

the 5' position.

Pantothenic Acid (Vitamin B5): This is an amide formed between pantoic acid and β-alanine.

Cysteamine: This is a derivative of the amino acid cysteine, providing the crucial thiol (-SH)

group that participates in the formation of the thioester bond with the acyl group.

The Thioester Linkage
The 12-methyltricosanoyl group is covalently linked to the coenzyme A moiety through a

thioester bond. This bond is formed between the carboxyl group of the 12-methyltricosanoic

acid and the thiol group of the cysteamine residue of coenzyme A.[1][2] This thioester bond is a

high-energy bond, which makes the fatty acyl group readily transferable in enzymatic reactions.

Structural Visualization
To illustrate the connectivity of these components, the following diagram in DOT language

represents the logical structure of 12-Methyltricosanoyl-CoA.

Caption: Logical structure of 12-Methyltricosanoyl-CoA.

Conclusion
The structure of 12-Methyltricosanoyl-CoA is characterized by a 23-carbon fatty acyl chain

with a methyl substitution at the 12th position, linked via a high-energy thioester bond to the

complex coenzyme A molecule. This molecular architecture is crucial for its role in lipid

metabolism, enabling the transport and transfer of the methylated fatty acyl group within the

cellular environment. Understanding this structure is fundamental for researchers investigating

fatty acid metabolism and its implications in various physiological and pathological states.
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Note: As this guide focuses on the chemical structure, quantitative data from experimental

protocols are not included. The provided visualization is a logical representation of the

molecular components and their connectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Long-Chain Fatty Acyl-CoAs → Area → Sustainability [lifestyle.sustainability-
directory.com]

2. long-chain fatty acyl-CoA | SGD [yeastgenome.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of 12-
Methyltricosanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600533#what-is-the-structure-of-12-
methyltricosanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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